Cas no 1956307-15-5 (Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate)

Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate is a fluorinated naphthyridine derivative with potential applications in pharmaceutical and materials research. Its structure combines a 1,7-naphthyridine core with a 4-fluorophenyl substituent and an ethyl carboxylate group, offering versatility for further functionalization. The fluorine atom enhances electronic properties, potentially improving binding affinity in medicinal chemistry applications. The ethyl ester moiety provides a handle for hydrolysis or amidation, facilitating derivatization. This compound may serve as a key intermediate in synthesizing bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its rigid aromatic system could also contribute to luminescent materials or organic electronic applications. The product is typically supplied with high purity, ensuring reliability in research applications.

Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate structure

1956307-15-5 structure

Product Name:Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate

CAS No:1956307-15-5

MF:C₁₇H₁₃FN₂O₂

MW:296.295727491379

CID:5060201

PubChem ID:118705115

Update Time:2025-05-19

Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate
- Ethyl4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate
- 4-(4-FLUORO-PHENYL)-[1,7]NAPHTHYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
- 1956307-15-5
- MFCD29035227
- I10510
- Inchi： 1S/C17H13FN2O2/c1-2-22-17(21)15-9-14(11-3-5-12(18)6-4-11)13-7-8-19-10-16(13)20-15/h3-10H,2H2,1H3
- InChI Key： USFVGFGGCFPCNO-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C=C(C(=O)OCC)N=C2C=NC=CC=12

Computed Properties

Exact Mass: 296.09610582g/mol
Monoisotopic Mass: 296.09610582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 52.1

Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM262460-1g	Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate	1956307-15-5	95%	1g	$1621	2021-08-18
Chemenu	CM262460-1g	Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate	1956307-15-5	95%	1g	$***	2023-03-30
1PlusChem	1P02AE1S-100mg	4-(4-FLUORO-PHENYL)-[1,7]NAPHTHYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER	1956307-15-5	95%	100mg	$837.00	2024-06-17
1PlusChem	1P02AE1S-250mg	4-(4-FLUORO-PHENYL)-[1,7]NAPHTHYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER	1956307-15-5	95%	250mg	$1179.00	2024-06-17
Ambeed	A205535-50mg	Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate	1956307-15-5	95+%	50mg	$245.0	2024-04-22
Ambeed	A205535-100mg	Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate	1956307-15-5	95+%	100mg	$417.0	2024-04-22
Ambeed	A205535-250mg	Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate	1956307-15-5	95+%	250mg	$707.0	2024-04-22
Ambeed	A205535-1g	Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate	1956307-15-5	95+%	1g	$1907.0	2024-04-22
abcr	AB601286-250mg	Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate; .	1956307-15-5		250mg	€1051.90	2024-07-24

Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate Related Literature

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Additional information on Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate

Ethyl 4-(4-Fluorophenyl)-1,7-Naphthyridine-2-Carboxylate: A Comprehensive Overview

Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate is a complex organic compound with the CAS number 1956307-15-5. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with significant applications in various fields of chemistry and pharmacology. The structure of this compound consists of a naphthyridine ring system, a fluorophenyl group, and an ethyl ester moiety. These structural features contribute to its unique chemical properties and potential applications.

The naphthyridine core of Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate is a bicyclic aromatic system with two nitrogen atoms in the ring. This arrangement imparts aromatic stability and electronic properties that make it suitable for various chemical reactions. The fluorophenyl group attached to the naphthyridine ring introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in different chemical environments. Additionally, the ethyl ester group enhances solubility and facilitates further functionalization.

Recent studies have highlighted the potential of Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate in drug discovery and development. Its unique structure makes it a promising candidate for targeting specific biological pathways and molecular mechanisms. For instance, researchers have explored its ability to inhibit certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The fluorophenyl group has been shown to enhance bioavailability and improve the pharmacokinetic profile of the compound.

In addition to its pharmacological applications, Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate has also been investigated for its role in materials science. Its aromaticity and conjugated system make it a potential candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for large-scale applications.

The synthesis of Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate typically involves multi-step reactions, including nucleophilic substitutions, condensations, and esterifications. Researchers have optimized these reactions to achieve high yields and purity levels. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of the synthesis process.

From an environmental standpoint, Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate has been evaluated for its biodegradability and ecological impact. Studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, which is a positive indicator for its environmental safety. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Ethyl 4-(4-fluorophenyl)-1,7-naphthyridine-2-carboxylate is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry and pharmacology.